6-(((1-methyl-1H-imidazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl furan-2-carboxylate

• IUPAC Name: [6-[(1-methylimidazol-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] furan-2-carboxylate
• InChI: InChI=1S/C15H12N2O5S/c1-17-5-4-16-15(17)23-9-10-7-11(18)13(8-21-10)22-14(19)12-3-2-6-20-12/h2-8H,9H2,1H3
• InChI Key: IHZHCXSUJWEVQA-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1SCC2=CC(=O)C(=CO2)OC(=O)C3=CC=CO3
• Molecular Formula: C15H12N2O5S
• Molecular Weight: 332.3 g/mol
• CAS No.: 896311-32-3

Description

6-(((1-methyl-1H-imidazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl furan-2-carboxylate is a useful research compound. Its molecular formula is C15H12N2O5S and its molecular weight is 332.33. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Tautomeric Studies

One area of research involves the synthesis of furan and imidazole derivatives from furan-2-carboxylic acid hydrazide, leading to compounds like 5-Furan-2yl[1,3,4]oxadiazole-2-thiol and 5-Furan-2yl-4H[1,2,4]triazole-3-thiol. These studies detail the preparation of Mannich bases and methyl derivatives, highlighting the thiol-thione tautomeric equilibria of these compounds (Koparır, Çetin, & Cansiz, 2005).

Innovative Synthetic Routes

Research has also focused on innovative synthetic routes for aryl tethered imidazo[4,5-b]pyrazin-2-ones through in situ ring construction and contraction, demonstrating the versatility of furan-2-carboxylate derivatives in constructing complex heterocyclic frameworks. This work showcases the synthesis of various compounds, including a minor product, methyl [6-(1,3-dimethyl-2-oxo-2,3-dihydro-1H-imidazo[4,5-b]pyrazin-5-yl)-4-thiophen-2-ylpyran-2-ylidene]acetate, highlighting the complexity and potential of these synthetic methods (Pratap, Roy, Roy, & Ram, 2007).

Antimicrobial and Antiproliferative Activities

Further research includes the synthesis of new series of pyrazole and imidazole derivatives, exploring their antimicrobial activity. This work illustrates the potential of furan-2-carboxylate derivatives in developing new antimicrobial agents, with synthesized compounds showing promising activity against various pathogens (Idhayadhulla, Kumar, & Abdul, 2012).

Biological Evaluation of Heterocyclic Compounds

Another study focused on the synthesis, antioxidant, and antimicrobial activities of new heterocyclic compounds derived from naphtho[2,1-b]furan, bearing a pyrazole nucleus. These compounds were evaluated for their biological activities, demonstrating significant effects against tested bacteria and fungi, thereby underscoring the utility of these compounds in developing new therapeutic agents (El-Wahab et al., 2011).